tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate
Overview
Description
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate is a synthetic organic compound that belongs to the class of oxathiazinanes This compound is characterized by its unique structure, which includes a tert-butyl group, a methyl group, and a dioxo-oxathiazinane ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of this compound with a suitable reagent to introduce the tert-butyl group. The reaction conditions often include the use of solvents such as methanol or ethanol and catalysts to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction parameters, such as temperature, pressure, and reaction time, are optimized to achieve high yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form higher oxidation state derivatives.
Reduction: Reduction reactions can lead to the formation of reduced oxathiazinane derivatives.
Substitution: The tert-butyl and methyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxathiazinane dioxides, while reduction can produce oxathiazinane diols.
Scientific Research Applications
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- Tert-butyl 5-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
- Tert-butyl 4-methyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
Uniqueness
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate is unique due to its specific structural features, such as the position of the tert-butyl and methyl groups, which influence its reactivity and potential applications. Compared to similar compounds, it may exhibit different chemical and biological properties, making it valuable for specific research and industrial purposes.
Properties
CAS No. |
1311368-91-8 |
|---|---|
Molecular Formula |
C9H17NO5S |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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